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Compound of Interest

Compound Name: AC-P-Bromo-DL-phe-OH

Cat. No.: B556362 Get Quote

Synonyms: AC-DL-Phe(4-Br)-OH, Ac-p-bromo-DL-Phe-OH, (RS)-2-acetamido-3-(4-

bromophenyl)propanoic acid

This document provides the core physicochemical properties of N-Acetyl-DL-4-

bromophenylalanine, a derivative of the amino acid phenylalanine. It is a compound of interest

in biochemical research and drug development due to its unique structure, which includes a

bromine atom on the phenyl ring and an acetyl group on the amine.[1] These features enhance

its utility in the synthesis of novel therapeutic agents and for studying protein interactions.[1]

Physicochemical Properties
The fundamental molecular characteristics of N-Acetyl-DL-4-bromophenylalanine are

summarized in the table below. This data is essential for experimental design, analytical

method development, and chemical synthesis involving this compound.

Property Value

Molecular Formula C₁₁H₁₂BrNO₃[1][2][3][4]

Molecular Weight 286.12 g/mol [3][4]

CAS Number 273730-59-9[1]

Melting Point 183-189 °C[1]
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Logical Relationship of Components
The chemical structure of AC-DL-Phe(4-Br)-OH is derived from the basic structure of

phenylalanine through specific modifications. The following diagram illustrates the relationship

between the parent molecule and its functionalized derivative.

Structural Derivation of AC-DL-Phe(4-Br)-OH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b556362#ac-dl-phe-4-br-oh-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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